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Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethyloctane

Cat. No.: B14550568 Get Quote

Disclaimer: This document has been compiled to provide a comprehensive overview of the

safety and handling procedures for 3-Ethyl-2,2-dimethyloctane. Due to a lack of specific

safety and toxicological data for this compound, the information presented herein is largely

extrapolated from data on structurally similar alkanes (C12H26 isomers) and general guidelines

for volatile, flammable hydrocarbons. This guide is intended for use by trained professionals in

research and development settings. All users must conduct a thorough risk assessment before

handling this chemical and adhere to all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties
A clear identification of 3-Ethyl-2,2-dimethyloctane is crucial for ensuring proper handling and

safety measures. The table below summarizes its key identifiers and computed physical

properties.
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Identifier Value

IUPAC Name 3-Ethyl-2,2-dimethyloctane

CAS Number 62183-95-3[1][2]

Molecular Formula C12H26[1][2]

Molecular Weight 170.33 g/mol [1][2]

Computed Boiling Point

Data not readily available; expected to be

similar to other C12H26 isomers (e.g., n-

dodecane at 216 °C)

Computed Flash Point

Data not readily available; likely to be classified

as a flammable or combustible liquid. For

comparison, n-dodecane has a flash point of

71°C.

Computed Density Data not readily available

Vapor Pressure Data not readily available

Solubility Insoluble in water; soluble in organic solvents

Hazard Identification and GHS Classification
(Predicted)
While a specific GHS classification for 3-Ethyl-2,2-dimethyloctane is not available, based on

the properties of similar alkanes, it is prudent to handle it as a hazardous substance. The

following table outlines the predicted GHS classification.
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Hazard Class Category
Hazard
Statement
(Predicted)

Pictogram Signal Word

Flammable

Liquids
Category 3 or 4

H226:

Flammable liquid

and vapor or

H227:

Combustible

liquid

GHS02 (Flame) Warning

Aspiration

Hazard
Category 1

H304: May be

fatal if swallowed

and enters

airways

GHS08 (Health

Hazard)
Danger

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning

Specific Target

Organ Toxicity -

Single Exposure

Category 3

H336: May

cause

drowsiness or

dizziness

GHS07

(Exclamation

Mark)

Warning

Safe Handling and Storage
Adherence to strict safety protocols is essential when working with flammable and volatile

organic compounds.

Engineering Controls
Proper engineering controls are the primary line of defense in minimizing exposure risk.
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Work in a Certified
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Ground and Bond Containers
During Transfer

Prevents Vapor Accumulation

Eliminate Ignition Sources
(Sparks, Open Flames, Hot Surfaces)

Prevents Static Discharge

Use Approved Flammable
Liquid Storage Cabinets

Fire Prevention
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Caption: Hierarchy of engineering controls for handling 3-Ethyl-2,2-dimethyloctane.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Ethyl-2,2-dimethyloctane.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields (ANSI Z87.1

certified). A face shield should

be worn when there is a risk of

splashing.

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves

(Nitrile or Viton® are

recommended for incidental

contact). Inspect gloves before

each use.

Prevents skin contact and

absorption.

Body Protection

Flame-retardant lab coat.

Closed-toe shoes made of a

non-porous material.

Protects skin from accidental

spills and potential flash fires.

Respiratory Protection

Not generally required for

small-scale use in a properly

functioning chemical fume

hood. If working outside a

fume hood or with large

quantities, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.

Protects against inhalation of

harmful vapors.

Storage Requirements
Proper storage is critical to prevent fire and other hazards.[3][4]

Containers: Store in tightly closed, properly labeled containers.

Location: Store in a well-ventilated, cool, dry area away from direct sunlight and heat

sources.[5][6]

Cabinets: Utilize approved flammable liquid storage cabinets.[3][4][6]

Separation: Keep away from incompatible materials such as oxidizing agents.[7]
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Emergency Procedures
A clear and practiced emergency plan is vital for responding to incidents involving flammable

liquids.

First Aid Measures
The following first aid measures are based on general procedures for hydrocarbon exposure.[8]

[9][10]

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill and Leak Response
In the event of a spill, follow a structured response plan to mitigate the hazard.
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Immediate Actions

Containment & Cleanup

Disposal

Evacuate Immediate Area
and Alert Others

Remove All
Ignition Sources

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Once Area is Secure

Increase Ventilation
(If Safe to Do So)

Collect Residue into a
Labeled, Sealable Container Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Follow Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 3-Ethyl-2,2-dimethyloctane.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[11] Water spray can be used to cool fire-exposed containers, but a direct water jet

may spread the flammable liquid.[12][13]

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.[12]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[11]
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Toxicological Information (Predicted)
No specific toxicological data for 3-Ethyl-2,2-dimethyloctane has been found. The following

information is based on the general toxicology of C12 alkanes and other volatile hydrocarbons.

Acute Toxicity: Likely to have low acute toxicity via dermal and oral routes, but inhalation of

high concentrations of vapor may cause central nervous system depression with symptoms

such as headache, dizziness, drowsiness, and nausea.[8]

Aspiration Hazard: Aspiration into the lungs during ingestion or vomiting can cause chemical

pneumonitis, which can be fatal.[8] This is a primary concern for liquid hydrocarbons.

Skin and Eye Irritation: Expected to cause skin irritation upon prolonged or repeated contact.

[8] Direct contact with the liquid or high concentrations of vapor may cause eye irritation.

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available. Generally, non-

aromatic alkanes are not classified as carcinogens.

Disposal Considerations
All waste containing 3-Ethyl-2,2-dimethyloctane must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials (e.g., absorbent pads, gloves, empty

containers) in a designated, clearly labeled hazardous waste container.

Disposal Regulations: Dispose of contents and container in accordance with all applicable

local, state, and federal regulations. Do not dispose of down the drain.

Experimental Protocols
No specific experimental protocols involving 3-Ethyl-2,2-dimethyloctane were found in the

public domain. Researchers developing protocols should incorporate the safety and handling

procedures outlined in this guide into their standard operating procedures (SOPs). This

includes conducting all manipulations within a chemical fume hood, using appropriate PPE,

and having a clear emergency response plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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